Cas no 1804280-50-9 (4-Ethoxy-2-iodophenylhydrazine)

• Product Name: 4-Ethoxy-2-iodophenylhydrazine
• CAS No: 1804280-50-9
• MF: C₈H₁₁IN₂O
• MW: 278.090214014053
• CID: 4934610
• Update Time: 2025-08-05

4-Ethoxy-2-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-iodophenylhydrazine

• Inchi： 1S/C8H11IN2O/c1-2-12-6-3-4-8(11-10)7(9)5-6/h3-5,11H,2,10H2,1H3
• InChI Key： BDDXXPXRMZLWKI-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NN)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 2.1
• Topological Polar Surface Area: 47.3

Additional information on 4-Ethoxy-2-iodophenylhydrazine

Chemical Profile of 4-Ethoxy-2-iodophenylhydrazine (CAS No. 1804280-50-9)

4-Ethoxy-2-iodophenylhydrazine, identified by its Chemical Abstracts Service (CAS) number 1804280-50-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylhydrazines, characterized by the presence of a phenyl ring substituted with an ethoxy group at the 4-position and an iodine atom at the 2-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The ethoxy and iodo substituents in 4-Ethoxy-2-iodophenylhydrazine play crucial roles in determining its chemical reactivity and biological properties. The ethoxy group introduces a certain level of electron density to the aromatic ring, which can influence electrophilic aromatic substitution reactions. On the other hand, the iodine atom serves as a good leaving group in nucleophilic aromatic substitution (SNAr) reactions, making it an excellent precursor for further functionalization. These characteristics have positioned this compound as a key building block in synthetic organic chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings.

In recent years, there has been growing interest in arylhydrazines due to their potential applications in drug discovery. Arylhydrazines have been explored as intermediates in the synthesis of various pharmacologically active compounds, including kinase inhibitors, antitumor agents, and antimicrobial agents. The structural motif of 4-Ethoxy-2-iodophenylhydrazine allows for diverse modifications, enabling researchers to tailor its properties for specific biological targets. For instance, the iodine substituent can be readily displaced by a range of nucleophiles, allowing for the introduction of different functional groups that may enhance binding affinity or metabolic stability.

One of the most compelling aspects of 4-Ethoxy-2-iodophenylhydrazine is its utility in constructing complex molecular architectures. The combination of an ethoxy group and an iodine atom provides a versatile platform for generating derivatives with tailored pharmacological profiles. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes involved in cancer metabolism and inflammation. Additionally, its role in synthesizing heterocyclic compounds has been highlighted in several studies, where it serves as a precursor for molecules with potential therapeutic applications.

The synthesis of 4-Ethoxy-2-iodophenylhydrazine typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of the ethoxy group is commonly achieved through nucleophilic aromatic substitution or etherification reactions, while the iodination step can be performed using iodinating agents such as N-Iodosuccinimide (NIS) or molecular iodine under appropriate conditions. These synthetic routes highlight the compound's accessibility and its suitability for large-scale production when required.

Recent advancements in synthetic methodologies have further enhanced the utility of 4-Ethoxy-2-iodophenylhydrazine. For example, transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations, reducing reaction times and improving yields. These improvements have made it possible to explore more complex derivatives with greater ease, accelerating the discovery process in medicinal chemistry.

The biological activity of 4-Ethoxy-2-iodophenylhydrazine and its derivatives has been extensively studied in various preclinical models. Initial investigations have revealed promising results in terms of inhibitory effects on specific enzymes and receptors relevant to human diseases. For instance, derivatives modified at the phenyl ring have shown potential as inhibitors of tyrosine kinases, which are implicated in cancer progression. Furthermore, some modifications have demonstrated antimicrobial properties against resistant bacterial strains, underscoring the broad therapeutic potential of this class of compounds.

The pharmacokinetic properties of 4-Ethoxy-2-iodophenylhydrazine derivatives are also under active investigation. Researchers are focusing on optimizing molecular structures to enhance oral bioavailability, metabolic stability, and target specificity. Computational modeling techniques have played a crucial role in predicting how structural modifications will affect drug-like properties, allowing for more rational design approaches.

In conclusion,4-Ethoxy-2-iodophenylhydrazine (CAS No. 1804280-50-9) represents a significant asset in modern pharmaceutical research due to its versatile structural features and synthetic utility. Its role as an intermediate in constructing bioactive molecules continues to be explored across various therapeutic areas. As synthetic methodologies advance and our understanding of biological targets deepens,4-Ethoxy-2-iodophenylhydrazine is poised to remain a cornerstone compound in drug discovery efforts aimed at addressing unmet medical needs.